Tirofiban-d9 Hydrochloride
Tirofiban-d9 Hydrochloride
Brand Name:
Vulcanchem
CAS No.:
1331911-68-2
VCID:
VC0020423
InChI:
InChI=1S/C22H36N2O5S.ClH/c1-2-3-16-30(27,28)24-21(22(25)26)17-19-7-9-20(10-8-19)29-15-5-4-6-18-11-13-23-14-12-18;/h7-10,18,21,23-24H,2-6,11-17H2,1H3,(H,25,26);1H/t21-;/m0./s1/i1D3,2D2,3D2,16D2;
SMILES:
CCCCS(=O)(=O)NC(CC1=CC=C(C=C1)OCCCCC2CCNCC2)C(=O)O.Cl
Molecular Formula:
C22H37ClN2O5S
Molecular Weight:
486.112
Tirofiban-d9 Hydrochloride
CAS No.: 1331911-68-2
Reference Standards
VCID: VC0020423
Molecular Formula: C22H37ClN2O5S
Molecular Weight: 486.112
| CAS No. | 1331911-68-2 |
|---|---|
| Product Name | Tirofiban-d9 Hydrochloride |
| Molecular Formula | C22H37ClN2O5S |
| Molecular Weight | 486.112 |
| IUPAC Name | (2S)-2-(1,1,2,2,3,3,4,4,4-nonadeuteriobutylsulfonylamino)-3-[4-(4-piperidin-4-ylbutoxy)phenyl]propanoic acid;hydrochloride |
| Standard InChI | InChI=1S/C22H36N2O5S.ClH/c1-2-3-16-30(27,28)24-21(22(25)26)17-19-7-9-20(10-8-19)29-15-5-4-6-18-11-13-23-14-12-18;/h7-10,18,21,23-24H,2-6,11-17H2,1H3,(H,25,26);1H/t21-;/m0./s1/i1D3,2D2,3D2,16D2; |
| Standard InChIKey | KPKFFYOMPGOQRP-MDIJXIJDSA-N |
| SMILES | CCCCS(=O)(=O)NC(CC1=CC=C(C=C1)OCCCCC2CCNCC2)C(=O)O.Cl |
| Synonyms | N-[(Butyl-d9)sulfonyl]-O-[4-(4-piperidynyl)butyl]-L-tyrosine Hydrochloride ; N-[(Butyl-d9sulfonyl)]-O-[4-(4-piperidinyl)butyl]-L-tyrosine Monohydrochloride; |
| PubChem Compound | 45040539 |
| Last Modified | Nov 11 2021 |
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